Cas no 59756-69-3 (4(1H)-Pyridinone, 3-phenyl-1-(2-propenyl)-5-[3-(trifluoromethyl)phenyl]-)

• Product Name: 4(1H)-Pyridinone, 3-phenyl-1-(2-propenyl)-5-[3-(trifluoromethyl)phenyl]-
• CAS No: 59756-69-3
• MF: C₂₁H₁₆F₃NO
• MW: 355.353055953979
• CID: 337376
• PubChem ID: 12879240
• Update Time: 2025-04-19

4(1H)-Pyridinone, 3-phenyl-1-(2-propenyl)-5-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone, 3-phenyl-1-(2-propenyl)-5-[3-(trifluoromethyl)phenyl]-
• 3-phenyl-1-prop-2-enyl-5-[3-(trifluoromethyl)phenyl]pyridin-4-one
• SCHEMBL11548227
• 1-allyl-3-phenyl-5-(3-trifluoromethylphenyl)-4(1H)-pyridinone
• 59756-69-3
• DTXSID20512190
• 3-Phenyl-1-(prop-2-en-1-yl)-5-[3-(trifluoromethyl)phenyl]pyridin-4(1H)-one

• Inchi： 1S/C21H16F3NO/c1-2-11-25-13-18(15-7-4-3-5-8-15)20(26)19(14-25)16-9-6-10-17(12-16)21(22,23)24/h2-10,12-14H,1,11H2
• InChI Key： SAHFUPMMZURSIA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=CN(CC=C)C=C(C2C=CC=CC=2)C1=O)(F)F

Computed Properties

• Exact Mass: 355.11848
• Monoisotopic Mass: 355.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31